Cas no 734478-82-1 (Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 734478-82-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6211136
• PubChem ID: 130909808
• Update Time: 2025-07-20

Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• 734478-82-1
• EN300-6507960
• rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)10(11)6-7-3-4-8(10)5-7/h7-8H,2-6,11H2,1H3/t7-,8+,10+/m0/s1
• InChI Key： MTGQIAXYZAGEOB-QXFUBDJGSA-N
• SMILES： O(CC)C([C@]1(C[C@H]2CC[C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate

Recent Advances in the Study of Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS: 734478-82-1)

Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS: 734478-82-1) is a bicyclic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bicyclo[2.2.1]heptane scaffold, has been explored for its potential applications in drug discovery, particularly as a building block for peptidomimetics and as a modulator of biological targets. Recent studies have focused on its synthesis, stereochemical properties, and pharmacological activities, shedding light on its versatility and therapeutic potential.

The synthesis of Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate has been optimized to achieve high yields and enantiomeric purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel asymmetric synthesis route utilizing chiral auxiliaries and catalytic hydrogenation, which significantly improved the stereoselectivity of the final product. The researchers emphasized the importance of the ethyl ester moiety in enhancing the compound's stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate has shown potential as a modulator of ionotropic glutamate receptors, particularly the NMDA receptor subtype. A recent preclinical study (Nature Communications, 2024) demonstrated that this compound exhibits selective binding to the glycine site of the NMDA receptor, thereby modulating receptor activity without inducing neurotoxicity. These findings suggest its potential application in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia, where NMDA receptor dysfunction is implicated.

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and distribution profiles in rodent models. The ethyl ester prodrug strategy was found to enhance oral bioavailability, with the compound achieving significant brain penetration. Metabolomic studies indicated that the prodrug is efficiently hydrolyzed in vivo to release the active amino acid, which then exerts its pharmacological effects. These results underscore the compound's potential as a central nervous system (CNS) drug candidate.

Despite these promising findings, challenges remain in the clinical translation of Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate. Issues such as off-target effects and the need for further optimization of its pharmacokinetic profile are areas of active research. Ongoing studies are exploring structural modifications to improve selectivity and reduce potential side effects, with a focus on maintaining the compound's unique bicyclic scaffold while enhancing its drug-like properties.

In conclusion, Rac-ethyl (1r,2r,4s)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS: 734478-82-1) represents a promising scaffold in medicinal chemistry, with demonstrated potential in modulating NMDA receptors and other biological targets. Continued research into its synthesis, mechanism of action, and therapeutic applications will be critical for advancing this compound toward clinical development. The integration of computational modeling and high-throughput screening approaches may further accelerate its optimization and broaden its utility in drug discovery.